1-{4-[(Pyridin-2-yl)methyl]morpholin-2-yl}methanamine

• IUPAC Name: [4-(pyridin-2-ylmethyl)morpholin-2-yl]methanamine
• InChI: InChI=1S/C11H17N3O/c12-7-11-9-14(5-6-15-11)8-10-3-1-2-4-13-10/h1-4,11H,5-9,12H2
• InChI Key: CHLVLYYDOJNFEJ-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1CC2=CC=CC=N2)CN
• Molecular Formula: C11H17N3O
• DSSTOX Substance ID: DTXSID40585725
• Molecular Weight: 207.27 g/mol
• CAS RN: 141815-42-1

Description

This compound is a type of organic compound known as pyrazolopyridines. These are compounds containing a pyrazolopyridine skeleton, which consists of a pyrazole fused to a pyridine. Pyrazole is a 5-membered ring consisting of three carbon atoms and two adjacent nitrogen centers.

Synthesis Analysis

The synthesis of morpholines, which are frequently found in biologically active molecules and pharmaceuticals, has been covered in comprehensive reviews. The methods of their synthesis published prior to February 2013 were covered in comprehensive reviews by Palchykov and Kikelj, and before that – by Rutjes (2004). Here we report the latest (2013 – early 2019) most advanced examples and some important results that were omitted in the mentioned reviews.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a pyrazolopyridine skeleton, which consists of a pyrazole fused to a pyridine. Pyrazole is a 5-membered ring consisting of three carbon atoms and two adjacent nitrogen centers.